Cas no 130292-81-8 (Acetic acid,2-(5-isoquinolinyloxy)-, methyl ester)

• Product Name: Acetic acid,2-(5-isoquinolinyloxy)-, methyl ester
• CAS No: 130292-81-8
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 102703
• PubChem ID: 12902789
• Update Time: 2025-04-18

Acetic acid,2-(5-isoquinolinyloxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(5-isoquinolinyloxy)-, methyl ester
• ethyl 2-isoquinolin-5-yloxyacetate
• methyl 2-(isoquinolin-5-yloxy)acetate
• (isoquinolin-5-yloxy)-acetic acid ethyl ester
• Acetic acid, (5-isoquinolinyloxy)-, Methyl ester
• ethyl 5-isoquinolyl-oxyacetate
• E86995
• 80278-26-8
• Ethyl [(isoquinolin-5-yl)oxy]acetate
• 130292-81-8
• ethyl 5-isoquinolyloxyacetate
• UIPMSQCRENDMKW-UHFFFAOYSA-N
• DTXSID80512590
• SCHEMBL6999173

• Inchi： 1S/C13H13NO3/c1-2-16-13(15)9-17-12-5-3-4-10-8-14-7-6-11(10)12/h3-8H,2,9H2,1H3
• InChI Key： UIPMSQCRENDMKW-UHFFFAOYSA-N
• SMILES： O(CC(=O)OCC)C1=CC=CC2C=NC=CC=21

Computed Properties

• Exact Mass: 231.08954328g/mol
• Monoisotopic Mass: 231.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.7 g/l) (25 º C),